Cas no 1235690-76-2 (1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea)

• Product Name: 1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea
• CAS No: 1235690-76-2
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5915687
• PubChem ID: 49691624
• Update Time: 2025-06-08

1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-3-thiophen-2-ylurea
• AKOS024492490
• 1235690-76-2
• 1-((1-(3-(Furan-2-yl)acryloyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea
• F5033-6289
• (E)-1-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea
• VU0631669-1
• 1-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-3-(thiophen-2-yl)urea
• 1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C18H21N3O3S/c22-17(6-5-15-3-1-11-24-15)21-9-7-14(8-10-21)13-19-18(23)20-16-4-2-12-25-16/h1-6,11-12,14H,7-10,13H2,(H2,19,20,23)/b6-5+
• InChI Key： TXIVGMAPJKVFSF-AATRIKPKSA-N
• SMILES： N(CC1CCN(C(=O)/C=C/C2=CC=CO2)CC1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea

Comprehensive Analysis of 1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea (CAS 1235690-76-2): Structure, Applications, and Research Insights

The compound 1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea (CAS 1235690-76-2) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of furan and thiophene moieties, linked via a urea bridge, positions it as a promising candidate for drug discovery. This article delves into its molecular properties, potential applications, and relevance to current scientific trends, addressing frequently searched queries such as "furan-thiophene hybrid compounds" and "piperidine-based urea derivatives."

From a structural perspective, the compound features a piperidin-4-yl core modified with a (2E)-3-(furan-2-yl)prop-2-enoyl group, showcasing a conjugated double bond system that enhances its electronic properties. The thiophen-2-yl substituent on the urea moiety further diversifies its reactivity, making it a versatile scaffold for medicinal chemistry. Researchers have explored its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies in oncology and neurology.

Recent studies highlight the compound's role in addressing drug resistance, a hot topic in 2024 due to the rise of multi-resistant pathogens and cancers. Its heterocyclic architecture mimics natural ligands, enabling interactions with biological targets while minimizing off-effects. Searches like "urea derivatives in drug design" and "furan-thiophene synergy" reflect widespread interest in its mechanism. Computational models suggest high binding affinity for pro-inflammatory enzymes, sparking investigations into autoimmune diseases.

Synthetic accessibility is another advantage. The CAS 1235690-76-2 compound can be prepared via amide coupling and urea formation reactions, with yields optimized for industrial-scale production. Environmental sustainability concerns have driven searches for "green synthesis of heterocyclic ureas," prompting innovations in catalytic methods. Analytical techniques like HPLC-MS and NMR confirm its purity, critical for regulatory compliance in preclinical trials.

In conclusion, 1-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-3-(thiophen-2-yl)urea exemplifies the convergence of structural ingenuity and therapeutic potential. Its alignment with trends like precision medicine and fragment-based drug discovery ensures continued relevance. Future research may explore its bioavailability enhancements or combination therapies, answering popular queries such as "how to improve solubility of furan-urea compounds."